Cas no 2411239-58-0 (1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine)

• Product Name: 1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine
• CAS No: 2411239-58-0
• MF: C₁₅H₁₆F₃NO₂
• MW: 299.288254737854
• CID: 5838489
• PubChem ID: 154879932
• Update Time: 2025-11-03

1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 2411239-58-0
• Oxiran-2-yl-[2-[3-(trifluoromethyl)phenyl]piperidin-1-yl]methanone
• 1-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine
• EN300-7560795
• Z3687607925
• 1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine

• Inchi： 1S/C15H16F3NO2/c16-15(17,18)11-5-3-4-10(8-11)12-6-1-2-7-19(12)14(20)13-9-21-13/h3-5,8,12-13H,1-2,6-7,9H2
• InChI Key： TYDQNFKSEZMYAQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CCCCN1C(C1CO1)=O)(F)F

Computed Properties

• Exact Mass: 299.11331324g/mol
• Monoisotopic Mass: 299.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.8Ų

Additional information on 1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine

Comprehensive Overview of 1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine (CAS No. 2411239-58-0)

1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine (CAS No. 2411239-58-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with an oxirane (epoxide) moiety and a trifluoromethylphenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold, given the prevalence of piperidine derivatives in FDA-approved drugs.

The oxirane-2-carbonyl group in this compound introduces reactivity that is valuable for click chemistry and covalent binding strategies, which are trending topics in modern medicinal chemistry. With the growing demand for trifluoromethylated compounds—known for their metabolic stability and lipophilicity—this molecule aligns with current industry priorities. Its CAS No. 2411239-58-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening and fragment-based drug design.

From a synthetic perspective, 1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine exemplifies innovations in green chemistry. Researchers are exploring catalytic methods to optimize its production, minimizing waste and energy consumption—a response to the global push for sustainable synthesis. The compound’s chiral center also makes it a candidate for asymmetric catalysis, a hot topic in academic and industrial circles.

In agrochemical applications, the trifluoromethylphenyl moiety is associated with enhanced pesticidal activity, aligning with searches for next-generation crop protection agents. Meanwhile, its piperidine-oxirane hybrid structure sparks interest in polymeric materials, where epoxide groups are pivotal for crosslinking reactions. This dual applicability in life sciences and material engineering underscores its interdisciplinary value.

Analytical challenges surrounding CAS No. 2411239-58-0, such as stereochemical purity assessment, are frequently discussed in forums. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to address these, reflecting the compound’s complexity. As AI-driven molecular property prediction tools gain traction, this molecule serves as a test case for computational modeling accuracy.

In summary, 1-(Oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]piperidine represents a convergence of cutting-edge trends: covalent inhibitors, sustainable chemistry, and multi-target drug discovery. Its CAS No. 2411239-58-0 will likely remain a focal point as these fields evolve, driven by both academic curiosity and industrial necessity.